Cas no 18028-96-1 (dichloroisobutylmethylsilane)

• Product Name: dichloroisobutylmethylsilane
• CAS No: 18028-96-1
• MF: C₅H₁₂Cl₂Si
• MW: 171.140280723572
• CID: 87913
• PubChem ID: 87417
• Update Time: 2025-05-25

dichloroisobutylmethylsilane Chemical and Physical Properties

Names and Identifiers

• dichloroisobutylmethylsilane
• dichloro-methyl-(2-methylpropyl)silane
• Dichlor-methyl-isobutyl-silan
• dichlorosilane
• EINECS 241-942-4
• i-butylmethyldichlorosilane
• isobutylmethyldichlorosilane
• methylisobutyldichlorosilane
• T-BUTYLMETHYLDICHLOROSILANE
• TERT-BUTYLMETHYLDICHLOROSILANE
• Methyldichloro(2-methylpropyl)silane
• DTXSID70170941
• 18028-96-1
• MFCD00083134
• Isobutylmethyldichlorosilane(Dichloro(isobutyl)methylsilane)
• AKOS006228008
• NS00052244
• SCHEMBL621375
• DTXCID9093432
• LYAOQSKLBKFKFA-UHFFFAOYSA-N

• MDL： MFCD00083134
• Inchi： 1S/C5H12Cl2Si/c1-5(2)4-8(3,6)7/h5H,4H2,1-3H3
• InChI Key： LYAOQSKLBKFKFA-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(CC(C)C)Cl

Computed Properties

• Exact Mass: 170.00900
• Monoisotopic Mass: 170.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.006
• Melting Point: 130°C
• Boiling Point: 130°C
• Flash Point: 64°C
• Refractive Index: 1.4295
• PSA: 0.00000
• LogP: 3.19200
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

dichloroisobutylmethylsilane Security Information

• Hazardous Material transportation number：UN 2987
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R34
• Packing Group：II
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes

Additional information on dichloroisobutylmethylsilane

Comprehensive Overview of Dichloroisobutylmethylsilane (CAS No. 18028-96-1): Properties, Applications, and Industry Insights

Dichloroisobutylmethylsilane (CAS No. 18028-96-1) is a specialized organosilicon compound widely recognized for its versatility in industrial and research applications. This compound, characterized by its unique molecular structure, plays a pivotal role in surface modification, polymer synthesis, and material science. With the growing demand for advanced materials in sectors like electronics, coatings, and adhesives, understanding the properties and applications of dichloroisobutylmethylsilane has become increasingly relevant.

The chemical formula of dichloroisobutylmethylsilane reflects its hybrid organic-inorganic nature, combining a silane backbone with chlorinated and alkyl functional groups. This structure grants it exceptional reactivity, particularly in hydrolysis and condensation reactions, making it a preferred choice for cross-linking agents and intermediates in silicone chemistry. Researchers frequently explore its use in nanomaterial functionalization, where its ability to form stable bonds with substrates enhances material durability and performance.

In recent years, the surge in green chemistry initiatives has spotlighted compounds like dichloroisobutylmethylsilane due to their potential in reducing environmental impact. For instance, its role in low-VOC coatings aligns with global trends toward sustainable manufacturing. Additionally, the compound's compatibility with sol-gel processes has fueled innovations in thin-film technologies and protective coatings, addressing consumer demands for eco-friendly yet high-performance materials.

From a commercial perspective, dichloroisobutylmethylsilane (CAS No. 18028-96-1) is often sought after for its hydrophobicity-imparting properties. Industries such as textiles and construction utilize it to create water-repellent surfaces, a feature highly valued in products like weather-resistant fabrics and self-cleaning coatings. Its application in adhesive formulations also ensures improved bonding strength under varying environmental conditions, a critical factor for automotive and aerospace sectors.

Safety and handling of dichloroisobutylmethylsilane require adherence to standard protocols, given its reactive chlorine groups. Proper storage in anhydrous conditions and the use of inert atmospheres are recommended to maintain stability. These precautions are particularly emphasized in industrial-scale synthesis, where the compound's reactivity must be carefully managed to ensure consistent quality.

Looking ahead, the integration of dichloroisobutylmethylsilane into emerging technologies like flexible electronics and biomedical devices underscores its enduring relevance. As research continues to uncover novel applications, this compound is poised to remain a cornerstone in the evolution of functional materials. For professionals and enthusiasts alike, staying informed about its advancements is key to leveraging its full potential in innovative projects.